Cas no 65720-16-3 (1-[3-({[2-(heptyloxy)phenyl]carbamoyl}oxy)propyl]azepanium chloride)

• Product name: 1-[3-({[2-(heptyloxy)phenyl]carbamoyl}oxy)propyl]azepanium chloride
• CAS No: 65720-16-3
• MF: C₂₃H₃₉ClN₂O₃
• MW: 427.020365953445
• CID: 1700215
• PubChem ID: 47713

1-[3-({[2-(heptyloxy)phenyl]carbamoyl}oxy)propyl]azepanium chloride Chemical and Physical Properties

Names and Identifiers

• 1-[3-({[2-(heptyloxy)phenyl]carbamoyl}oxy)propyl]azepanium chloride
• 3-(azepan-1-ium-1-yl)propyl N-(2-heptoxyphenyl)carbamate,chloride
• Carbanilic acid, o-(heptyloxy)-, 3-(hexahydro-1H-azepin-1-yl)propyl ester, hydrochloride
• BK-58
• o-(Heptyloxy)carbanilic acid 3-(hexahydro-1H-azepin-1-yl)propyl ester hydrochloride
• Carbamic acid, (2-(heptyloxy)phenyl)-, 3-(hexahydro-1H-azepin-1-yl)propyl ester hydrochloride
• 65720-16-3

• Inchi： InChI=1S/C23H38N2O3.ClH/c1-2-3-4-7-12-19-27-22-15-9-8-14-21(22)24-23(26)28-20-13-18-25-16-10-5-6-11-17-25;/h8-9,14-15H,2-7,10-13,16-20H2,1H3,(H,24,26);1H
• InChI Key： WJZBIPTWGJJWSY-UHFFFAOYSA-N
• SMILES： CCCCCCCOC1=CC=CC=C1NC(=O)OCCC[NH+]2CCCCCC2.[Cl-]

Computed Properties

• Exact Mass: 386.9598
• Monoisotopic Mass: 426.2649208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 13
• Complexity: 397
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 55.53